4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one
CAS No.: 1291847-58-9
Cat. No.: VC4418891
Molecular Formula: C24H17BrN4O2
Molecular Weight: 473.33
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1291847-58-9 |
|---|---|
| Molecular Formula | C24H17BrN4O2 |
| Molecular Weight | 473.33 |
| IUPAC Name | 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1-one |
| Standard InChI | InChI=1S/C24H17BrN4O2/c1-14-10-11-18(12-15(14)2)29-24(30)20-9-4-3-8-19(20)21(27-29)23-26-22(28-31-23)16-6-5-7-17(25)13-16/h3-13H,1-2H3 |
| Standard InChI Key | AEYKIINXEZOVKW-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)Br)C |
Introduction
Synthesis
The synthesis of compounds like 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one typically involves multi-step reactions:
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Formation of Oxadiazole: This involves condensation reactions between appropriate precursors.
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Coupling Reactions: To attach the phthalazinone and phenyl groups, techniques like Suzuki coupling or other cross-coupling methods might be employed.
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Purification: Final steps involve purification to achieve high purity, often using chromatography.
Data Table for Similar Compounds
| Compound | Molecular Formula | Molecular Weight | CAS Number |
|---|---|---|---|
| 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1(2H)-one | Not specified | Not specified | Not specified |
| 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl] | C19H13BrFN5O2 | 442.2 | 1775421-01-6 |
| 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-7-methoxycoumarin | C18H11BrN2O4 | 399.200 | Not specified |
Research Findings
While specific research findings for 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one are not available, compounds with similar structures have shown promise in various biological activities. The presence of a phthalazinone core and oxadiazole ring suggests potential for interaction with biological targets, which could be explored in future studies.
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